Cas no 6343-64-2 ( )

• Product Name: &nbsp
• CAS No: 6343-64-2
• MF: C₁₃H₂₄O₃
• MW: 228.327864646912
• CID: 960183
• PubChem ID: 226133
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-cyclohexyl-3-hydroxy-4-methylhexanoic acid
• AC1L5EJI
• AC1Q5RP9
• AG-J-44086
• AR-1E0950
• CTK5B9194
• NSC16279
• NSC-16279
• DTXSID70280296
• 6343-64-2
•  

• Inchi： 1S/C13H24O3/c1-3-9(2)12(14)11(13(15)16)10-7-5-4-6-8-10/h9-12,14H,3-8H2,1-2H3,(H,15,16)
• InChI Key： RAYWBDQWWXCHQV-UHFFFAOYSA-N
• SMILES： OC(C(C)CC)C(C(=O)O)C1CCCCC1

Computed Properties

• Exact Mass: 228.17262
• Monoisotopic Mass: 228.17254462g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53
• LogP: 2.67450